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Compound of Interest

Compound Name: 2-Fluoroisonicotinonitrile

Cat. No.: B1313781

An In-depth Technical Guide to 2-Fluoroisonicotinonitrile (CAS: 3939-14-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Fluoroisonicotinonitrile, also known as 4-cyano-2-fluoropyridine, is a fluorinated pyridine
derivative with significant applications as a key intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1][2] Its unique electronic properties, stemming from the
presence of both a nitrile and a fluorine substituent on the pyridine ring, make it a versatile
building block in medicinal chemistry and materials science. This document provides a
comprehensive overview of its physicochemical properties, spectroscopic data, a detailed
synthesis protocol, and its applications in research and development.

Physicochemical Properties

The fundamental physical and chemical characteristics of 2-Fluoroisonicotinonitrile are
summarized in the table below. These properties are crucial for its handling, storage, and
application in various chemical reactions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1313781?utm_src=pdf-interest
https://www.benchchem.com/product/b1313781?utm_src=pdf-body
https://www.benchchem.com/product/b1313781?utm_src=pdf-body
https://m.chemicalbook.com/ChemicalProductProperty_IN_CB7837296.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7837296.htm
https://www.benchchem.com/product/b1313781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 3939-14-8 [1][3]
Molecular Formula CeH3FN:2 [1][3]
Molecular Weight 122.10 g/mol [11[2]
Appearance White to almost white powder (1]
or lump
Melting Point 29-34 °C [1][2]
Boiling Point 204.9 £ 20.0 °C (Predicted) [1112]
Density 1.24 + 0.1 g/cm3 (Predicted) [11[2]
Flash Point 82 °C [1][2]
Water Solubility Insoluble [1112]

pKa

-3.79 £ 0.10 (Predicted)

[1]

Storage Temperature

Room Temperature, Keep in

dark place, Sealed in dry

[1](2]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 2-

Fluoroisonicotinonitrile. The following data has been reported:

Spectroscopy

Data

Source

Mass Spectrometry (MS)

m/z 123.1 (M+H]*)

[2]

H NMR (400 MHz, CDClIs)

58.43 (d, 1H, J = 5.2 Hz), 7.45

(m, 1H), 7.22 (m, 1H)

[2]

Experimental Protocols
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Synthesis of 2-Fluoroisonicotinonitrile from 2-Chloro-4-
cyanopyridine

This protocol describes a nucleophilic aromatic substitution reaction to replace the chlorine
atom with fluorine.

Materials:

2-Chloro-4-cyanopyridine (6.0 g, 43.5 mmol)

e Potassium fluoride (7.56 g, 130.3 mmol)

o Tetrabutylphosphonium bromide (14.8 g, 43.7 mmol)
¢ 1-Methyl-2-pyrrolidinone (20 mL)

o Ethyl acetate (EtOAC)

o Water

e Brine

¢ Anhydrous sodium sulfate (Naz2S0a)

Procedure:

In a suitable reaction vessel, dissolve 2-chloro-4-cyanopyridine, potassium fluoride, and
tetrabutylphosphonium bromide in 1-methyl-2-pyrrolidinone.[2]

» Heat the reaction mixture to 100 °C and maintain this temperature for 18 hours with stirring.

[2]
 After the reaction is complete, cool the mixture to room temperature.
 Dilute the reaction mixture with water and perform an extraction with ethyl acetate.

e Wash the organic phase sequentially with water and brine.[2]
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» Dry the organic phase over anhydrous sodium sulfate.

» Concentrate the solution under reduced pressure to yield the crude product.

e The resulting product is 4-cyano-2-fluoropyridine (2.3 g, 43% vyield).[2]
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Reactants

2-Chloro-4-cyanopyridine Potassium Fluoride Tetrabutylphosphonium 1-Methyl-2-pyrrolidinone
Bromide (Solvent)

Reaction Conditions
Y Y

=(Heat to 100 ° \<

A

A
Stir for 18 hours

Workup & Eurification

\
Dilute with Water
/

\
[Extract with Ethyl Acetate]

Y
(Wash with Water & Brine]

\

( Dry over Na2SOa )

Y
Concentrate under
Reduced Pressure

\/

2-Fluoroisonicotinonitrile

(Final Product)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Fluoroisonicotinonitrile.
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Applications in Research and Drug Development

2-Fluoroisonicotinonitrile serves as a crucial building block in the synthesis of more complex
molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] The presence
of the fluorine atom can enhance metabolic stability, binding affinity, and bioavailability of the
final active compounds. The nitrile group offers a versatile handle for further chemical
transformations.

While specific signaling pathways involving this compound are not extensively documented in
the public domain, its derivatives are of great interest. For instance, nicotinonitrile and 2-
oxonicotinonitrile derivatives have been investigated for their potential antiviral and antibacterial
activities.[5][6][7]
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Caption: Role of 2-Fluoroisonicotinonitrile in chemical synthesis.

Safety Information

2-Fluoroisonicotinonitrile is classified as a hazardous substance and should be handled with
appropriate safety precautions in a laboratory setting.

e Hazard Statements: H302+H312+H332 (Harmful if swallowed, in contact with skin or if
inhaled), H315 (Causes skin irritation), H318 (Causes serious eye damage), H335 (May
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cause respiratory irritation).[1]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF
SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[1]

o Personal Protective Equipment (PPE): Safety glasses, lab coat, and nitrile gloves are
recommended.[4] Use a dust respirator if necessary.[4]

Conclusion

2-Fluoroisonicotinonitrile (CAS 3939-14-8) is a valuable and versatile chemical intermediate.
Its well-defined physicochemical properties and established synthesis route make it readily
accessible for researchers. The strategic placement of the fluoro and cyano groups on the
pyridine scaffold provides a platform for the development of novel compounds with potential
applications in medicine and agriculture. Proper handling and adherence to safety protocols
are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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